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Compound of Interest

Compound Name: 1-(Trifluoroacetyl)imidazole

Cat. No.: B074255

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of 1-
(Trifluoroacetyl)imidazole (TFAI), a versatile reagent with significant applications in chemical
synthesis and analytical chemistry. This document outlines its physicochemical properties,
synthesis protocols, reaction mechanisms, and key applications, with a focus on its role as a
powerful trifluoroacetylating agent.

Physicochemical Properties

1-(Trifluoroacetyl)imidazole, with the CAS number 1546-79-8, is a colorless to light yellow
liquid.[1] It is a reactive compound widely used for the introduction of the trifluoroacetyl group
into various molecules.[2] Its key physical and chemical properties are summarized in the table
below for easy reference.
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Property Value References

CAS Number 1546-79-8 [3][4][5]

Molecular Formula CsHsFsN20 [4115][6]

Molecular Weight 164.09 g/mol [11[4115]

Appearance Colorl.ess' to pink/yellow/orange B4
clear liquid

Boiling Point 137 °C (lit)) [31[4]

45-46 °C at 14 mmHg (lit.) [6]

Density 1.442 g/mL at 25 °C (lit.) [3114]

Refractive Index n20/D 1.424 (lit.) [3114]

Flash Point 44 °C (111.2 °F) - closed cup [71[81I9]
Soluble in most common

Solubility organic solvents (e.g., ether, [3114]
THF)

Water Solubility Reacts with water [4]

Sensitivity Moisture Sensitive [4][10]

Synthesis of 1-(Trifluoroacetyl)imidazole

There are two primary methods for the synthesis of 1-(Trifluoroacetyl)imidazole, both of

which are detailed below. These protocols provide a basis for laboratory-scale preparation of

this important reagent.

Experimental Protocol: Synthesis from N,N'-
Carbonyldiimidazole and Trifluoroacetic Acid

This method involves the reaction of N,N'-Carbonyldiimidazole with trifluoroacetic acid.[3][4]

Materials:
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e N,N'-Carbonyldiimidazole (20.5 g)
 Trifluoroacetic Acid (28.8 g)
e Dry Tetrahydrofuran (THF) (180 mL)

Procedure:

Dissolve N,N'-Carbonyldiimidazole (20.5 g) in 100 mL of dry THF in a suitable reaction
vessel.

 In a separate vessel, prepare a solution of trifluoroacetic acid (28.8 g) in 80 mL of dry THF.

o Slowly add the trifluoroacetic acid solution dropwise to the N,N'-Carbonyldiimidazole solution
with stirring.

» After the addition is complete, cool the resulting solution for several hours.

» Remove the solvent under reduced pressure.

Distill the resulting filtrate to obtain 1-(Trifluoroacetyl)imidazole (yield: 14.4 g).[3][4]

Experimental Protocol: Synthesis from Imidazole and
Trifluoroacetic Anhydride

An alternative and higher-yielding synthesis route involves the reaction of imidazole with
trifluoroacetic anhydride.[3][4]

Materials:

e Imidazole (25.8 g)

 Trifluoroacetic Anhydride (39.9 g)

e Dry Tetrahydrofuran (THF) (170 mL)

Procedure:
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» Dissolve imidazole (25.8 g) in 120 mL of dried THF in a reaction vessel equipped with
cooling.

e Prepare a solution of trifluoroacetic anhydride (39.9 g) in 50 mL of dried THF.

» With cooling, add the trifluoroacetic anhydride solution dropwise to the imidazole solution.
« After the addition, filter the reaction mixture.

e Remove the solvent from the filtrate under reduced pressure.

« Distill the residue to yield 1-(Trifluoroacetyl)imidazole (yield: 24.8 g).[3][4]

Mechanism of Action and Applications

1-(Trifluoroacetyl)imidazole is a potent trifluoroacetylating agent, readily transferring its
trifluoroacetyl group to nucleophiles.[2] This reactivity makes it a valuable tool in both organic
synthesis and analytical chemistry.

Trifluoroacetylation Reaction

The core function of TFAI is to introduce a trifluoroacetyl group onto a substrate molecule. This
is particularly effective for derivatizing primary and secondary amines, alcohols, and phenols.
The imidazole byproduct is weakly basic and generally does not interfere with the reaction.

[1—(Trifluoroacetyl)imidazole) Nucleophilic Attack
\ Trifluoroacetylated Product Elimination Imidazole
(R-X-COCFs3)
Nucleophile (R-XH)
(e.g., Amine, Alcohol)

Click to download full resolution via product page

Caption: General mechanism of trifluoroacetylation using 1-(Trifluoroacetyl)imidazole.

Applications in Analytical Chemistry

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/product/b074255?utm_src=pdf-body
https://m.chemicalbook.com/ProductChemicalPropertiesCB7308204_EN.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7308204.htm
https://www.benchchem.com/product/b074255?utm_src=pdf-body
https://www.smolecule.com/products/s703704
https://www.benchchem.com/product/b074255?utm_src=pdf-body-img
https://www.benchchem.com/product/b074255?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b074255?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

A significant application of TFAI is as a derivatizing agent in gas chromatography (GC),
particularly with mass spectrometry (MS) detection.[9][11] The introduction of the trifluoroacetyl
group increases the volatility and thermal stability of polar analytes, improving their
chromatographic separation and detection.

A notable example is the derivatization of thiodiglycol and thiodiglycol sulfoxide, which are
degradation products of mustard gas.[9][11] Trifluoroacetylation of these compounds allows for
their sensitive detection by GC-MS/MS.[11] It has also been used for the derivatization of
ethanolamine phospholipid-alkenal Michael adducts for GC-MS analysis.[11]

Sample Preparation

(Analyte with -OH, -NH, or -SH group) (1-(Trifluoroacetyl)imidazole)

Derivatization Reaction

(Volatile Trifluoroacetylated Analyte)

Analytical Instrumentation

(Gas Chromatography (GC))

(Mass Spectrometry (MS))

Click to download full resolution via product page

Caption: Experimental workflow for analyte derivatization with TFAI for GC-MS analysis.

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.sigmaaldrich.com/HK/zh/product/aldrich/346128
https://www.sigmaaldrich.com/TW/zh/product/aldrich/346128
https://www.sigmaaldrich.com/HK/zh/product/aldrich/346128
https://www.sigmaaldrich.com/TW/zh/product/aldrich/346128
https://www.sigmaaldrich.com/TW/zh/product/aldrich/346128
https://www.sigmaaldrich.com/TW/zh/product/aldrich/346128
https://www.benchchem.com/product/b074255?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b074255?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Role in Organic and Medicinal Chemistry

In organic synthesis, the trifluoroacetyl group can serve as a protecting group for amines and
alcohols.[2] The stability of the trifluoroacetyl group allows it to withstand various reaction
conditions, and it can be removed under specific basic conditions.

The imidazole ring is a significant scaffold in medicinal chemistry due to its desirable
properties, including high stability, water solubility, and hydrogen bonding capability.[12] While
1-(Trifluoroacetyl)imidazole itself is primarily a reagent, the introduction of the trifluoroacetyl
group to bioactive molecules can modulate their pharmacological properties, such as
lipophilicity and metabolic stability, which is a key consideration in drug development.

Safety and Handling

1-(Trifluoroacetyl)imidazole is a flammable liquid and vapor and is moisture-sensitive.[3][4][8]
[13] It can cause skin and serious eye irritation and may cause respiratory irritation.[13][14]

Handling Precautions:

Handle in a well-ventilated area, preferably in a fume hood.[13]

o Wear appropriate personal protective equipment (PPE), including gloves, safety glasses with
side-shields or goggles, and a lab coat.[13]

o Keep away from heat, sparks, open flames, and other ignition sources.[8][13]

o Store in a tightly closed container in a cool, dry, and well-ventilated place.[8] Recommended
storage temperature is 2-8°C.[3]

» Store under an inert atmosphere (e.g., nitrogen) to prevent degradation from moisture.[3][4]

 In case of fire, use dry chemical, carbon dioxide, or alcohol-resistant foam. Do not use a
water jet.[13]

First Aid Measures:

 Inhalation: Move the person to fresh air. If not breathing, give artificial respiration. Consult a
physician.[13]
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» Skin Contact: Immediately wash off with soap and plenty of water. Consult a physician.[13]

o Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing. Seek immediate medical attention.[13]

e Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person. Rinse mouth with water. Consult a physician.[8]

Always consult the Safety Data Sheet (SDS) for complete and detailed safety information
before handling this chemical.[8][13][14]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [1-(Trifluoroacetyl)imidazole: A Comprehensive
Technical Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b074255#1-trifluoroacetyl-imidazole-cas-number-
1546-79-8]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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